Cas no 851276-18-1 ((4E)-2-(2-chlorophenyl)-4-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methylidene]isoquinoline-1,3-dione)

• Product Name: (4E)-2-(2-chlorophenyl)-4-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methylidene]isoquinoline-1,3-dione
• CAS No: 851276-18-1
• MF: C₂₈H₂₄ClN₃O₄S
• MW: 534.025864601135
• CID: 5751474
• PubChem ID: 2485541
• Update Time: 2023-11-14

(4E)-2-(2-chlorophenyl)-4-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methylidene]isoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-26617932
• Z57984981
• 2-(2-chlorophenyl)-4-{[4-(2-phenylethenesulfonyl)piperazin-1-yl]methylidene}-1,2,3,4-tetrahydroisoquinoline-1,3-dione
• 851276-18-1
• (4E)-2-(2-chlorophenyl)-4-[[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]methylidene]isoquinoline-1,3-dione

• Inchi： 1S/C28H24ClN3O4S/c29-25-12-6-7-13-26(25)32-27(33)23-11-5-4-10-22(23)24(28(32)34)20-30-15-17-31(18-16-30)37(35,36)19-14-21-8-2-1-3-9-21/h1-14,19-20H,15-18H2/b19-14+,24-20+
• InChI Key： XIBCTNGRPWFPPD-VSNIMJCRSA-N
• SMILES： ClC1C=CC=CC=1N1C(C2C=CC=CC=2/C(/C1=O)=C\N1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 533.1176051g/mol
• Monoisotopic Mass: 533.1176051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones